Cas no 627854-22-2 (Pyrimidine, 2-[[(1S,2E)-1-methyl-2-butenyl]thio]-)

• Product Name: Pyrimidine, 2-[[(1S,2E)-1-methyl-2-butenyl]thio]-
• CAS No: 627854-22-2
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 1639876
• Update Time: 2024-09-12

Pyrimidine, 2-[[(1S,2E)-1-methyl-2-butenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[[(1S,2E)-1-methyl-2-butenyl]thio]-
• Pyrimidine, 2-[[(1S,2E)-1-methyl-2-buten-1-yl]thio]-

• Inchi： 1S/C9H12N2S/c1-3-5-8(2)12-9-10-6-4-7-11-9/h3-8H,1-2H3/b5-3+/t8-/m0/s1
• InChI Key： DZJACXOBMVJLIJ-WGAJWPLOSA-N
• SMILES： C1(S[C@@H](C)/C=C/C)=NC=CC=N1

Computed Properties

• Exact Mass: 180.07226

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 257.5±19.0 °C(Predicted)
• PSA: 25.78
• pka: 0.18±0.33(Predicted)